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Compound of Interest

Compound Name: N,N-dimethylhex-5-ynamide

Cat. No.: B15247554 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available experimental data for N,N-dimethylhex-5-ynamide is limited.

This guide has been compiled based on the general principles of ynamide chemistry, including

established synthesis methodologies and predictable reactivity patterns. The experimental

protocols and spectral data provided are illustrative and based on known chemistry of

analogous compounds.

Core Compound Data
N,N-dimethylhex-5-ynamide is a terminal ynamide, a class of organic compounds

characterized by a carbon-carbon triple bond directly attached to a nitrogen atom bearing an

amide functionality. This structural motif imparts unique electronic properties and reactivity,

making ynamides valuable building blocks in organic synthesis. The electron-donating nitrogen

atom polarizes the alkyne, rendering it susceptible to a variety of chemical transformations.[1]

[2]
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Property Predicted Value

Molecular Formula C₈H₁₃NO

Molecular Weight 139.19 g/mol

IUPAC Name N,N-dimethylhex-5-ynamide

CAS Number 35087-23-1

Appearance Colorless to pale yellow liquid (predicted)

Boiling Point Not available

Melting Point
Not applicable (predicted to be a liquid at room

temperature)

Solubility
Soluble in common organic solvents (e.g., DCM,

THF, EtOAc)

Proposed Synthesis: Copper-Catalyzed N-
Alkynylation
The synthesis of N,N-dimethylhex-5-ynamide can be achieved through a copper-catalyzed

cross-coupling reaction, a widely employed method for the formation of ynamides.[3][4] A

plausible route involves the coupling of N,N-dimethylacetamide with a suitable 5-hexynyl halide

derivative.

Experimental Protocol
Reaction: Copper-catalyzed coupling of N,N-dimethylacetamide and 5-hexynyl bromide.

Materials:

N,N-dimethylacetamide

5-Hexynyl bromide

Copper(I) iodide (CuI)
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N,N'-Dimethylethylenediamine (DMEDA)

Potassium phosphate (K₃PO₄)

Toluene (anhydrous)

Argon or Nitrogen gas (for inert atmosphere)

Standard laboratory glassware (Schlenk flask, condenser, etc.)

Magnetic stirrer and heating mantle

Procedure:

To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add N,N-

dimethylacetamide (1.2 equivalents), potassium phosphate (2.0 equivalents), and anhydrous

toluene.

To this suspension, add copper(I) iodide (0.1 equivalents) and N,N'-dimethylethylenediamine

(0.2 equivalents).

Stir the mixture at room temperature for 15 minutes.

Add 5-hexynyl bromide (1.0 equivalent) to the reaction mixture.

Heat the reaction mixture to reflux (approximately 110 °C) and monitor the reaction progress

by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

Upon completion, cool the reaction mixture to room temperature.

Quench the reaction with saturated aqueous ammonium chloride solution.

Extract the aqueous layer with ethyl acetate (3 x 50 mL).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

Remove the solvent under reduced pressure.
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Purify the crude product by flash column chromatography on silica gel to obtain N,N-
dimethylhex-5-ynamide.

Synthesis Workflow Diagram

Synthesis Workflow for N,N-dimethylhex-5-ynamide

N,N-dimethylacetamide, 5-Hexynyl bromide,
CuI, DMEDA, K3PO4, Toluene

Schlenk Flask under Inert Atmosphere

Reflux (110 °C)

Aqueous Workup
(NH4Cl, EtOAc extraction)

Column Chromatography

N,N-dimethylhex-5-ynamide

Click to download full resolution via product page

Caption: Proposed synthesis workflow for N,N-dimethylhex-5-ynamide.

Predicted Spectral Data
The following tables summarize the predicted spectral data for N,N-dimethylhex-5-ynamide
based on its chemical structure and typical values for similar compounds.
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Predicted ¹H NMR Data (CDCl₃, 400 MHz)
Chemical Shift
(ppm)

Multiplicity Integration Assignment

~3.05 s 6H N(CH₃)₂

~2.25 t 2H -CH₂-C≡CH

~1.95 t 1H -C≡CH

~1.75 p 2H -CH₂-CH₂-C≡CH

~1.60 p 2H -CH₂-CH₂-CH₂-

Predicted ¹³C NMR Data (CDCl₃, 100 MHz)
Chemical Shift (ppm) Assignment

~168 C=O

~83 -C≡CH

~69 -C≡CH

~37 N(CH₃)₂

~34 -CH₂-C≡CH

~28 -CH₂-CH₂-C≡CH

~18 -CH₂-CH₂-CH₂-

Predicted IR Data (Neat)
Wavenumber (cm⁻¹) Intensity Assignment

~3300 Strong, sharp ≡C-H stretch[5][6][7]

~2950-2850 Medium C-H (sp³) stretch

~2120 Weak C≡C stretch[5][6][7]

~1650 Strong C=O (amide) stretch
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Predicted Mass Spectrometry Data (EI-MS)
m/z Predicted Fragmentation

139 [M]⁺

110 [M - C₂H₅]⁺

96 [M - C₃H₇]⁺

82 [M - C₄H₉]⁺

72 [C₄H₁₀N]⁺

44 [C₂H₆N]⁺

Common fragmentation pathways for amides include α-cleavage and McLafferty

rearrangement.[8][9][10][11]

Reactivity and Potential Applications
Ynamides are versatile intermediates in organic synthesis due to the polarized nature of their

triple bond.[1][2] N,N-dimethylhex-5-ynamide, as a terminal ynamide, can participate in a

variety of reactions.

Cycloaddition Reactions
Ynamides are excellent substrates for cycloaddition reactions, such as [3+2] cycloadditions

with azides to form triazoles, a reaction often utilized in "click chemistry".[12]
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[3+2] Cycloaddition of an Ynamide with an Azide

Reactants

Product

N,N-dimethylhex-5-ynamide

1,2,3-Triazole

+

R-N3 (Azide)

Click to download full resolution via product page

Caption: A representative [3+2] cycloaddition reaction.

Potential Applications in Drug Discovery
The ynamide functional group has been explored in medicinal chemistry for the development of

covalent inhibitors and as a versatile handle for bioconjugation.[13][14] The reactivity of the

ynamide can be tuned to target specific amino acid residues in proteins. Given its terminal

alkyne, N,N-dimethylhex-5-ynamide could be a valuable tool in drug discovery for:

Fragment-Based Drug Discovery: As a small, functionalized molecule for screening against

biological targets.

Linker Chemistry: For the synthesis of antibody-drug conjugates (ADCs) or PROTACs.

Covalent Inhibitor Scaffolds: The ynamide itself can act as a warhead to form covalent bonds

with target proteins.[13]

Safety and Handling
While a specific Safety Data Sheet (SDS) for N,N-dimethylhex-5-ynamide is not readily

available, general safety precautions for handling ynamides and other reactive organic

compounds should be followed.[15][16]
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Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a

lab coat, and chemical-resistant gloves.

Ventilation: Handle the compound in a well-ventilated fume hood.

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong

bases.

Storage: Store in a cool, dry, and well-ventilated area, away from sources of ignition.

Disposal: Dispose of in accordance with local, state, and federal regulations.

It is crucial to consult the Safety Data Sheet for any reagents used in the synthesis and

handling of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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